α-Vinyl-1,2,3,4,4a,7,8,8a-octahydro-α,1,2,4a,5-pentamethyl-1-naphthalene-1-propanol
α-Vinyl-1,2,3,4,4a,7,8,8a-octahydro-α,1,2,4a,5-pentamethyl-1-naphthalene-1-propanol
18-Deoxysagittarol belongs to the class of organic compounds known as colensane and clerodane diterpenoids. These are diterpenoids with a structure based on the clerodane or the colensane skeleton. Clerodanes arise from labdanes by two methyl migrations. 18-Deoxysagittarol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 18-deoxysagittarol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 18-deoxysagittarol can be found in root vegetables. This makes 18-deoxysagittarol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
16910-19-3
VCID:
VC0102755
InChI:
InChI=1S/C20H34O/c1-7-18(4,21)13-14-20(6)16(3)11-12-19(5)15(2)9-8-10-17(19)20/h7,9,16-17,21H,1,8,10-14H2,2-6H3
SMILES:
CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
α-Vinyl-1,2,3,4,4a,7,8,8a-octahydro-α,1,2,4a,5-pentamethyl-1-naphthalene-1-propanol
CAS No.: 16910-19-3
Main Products
VCID: VC0102755
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
| CAS No. | 16910-19-3 |
|---|---|
| Product Name | α-Vinyl-1,2,3,4,4a,7,8,8a-octahydro-α,1,2,4a,5-pentamethyl-1-naphthalene-1-propanol |
| Molecular Formula | C20H34O |
| Molecular Weight | 290.5 g/mol |
| IUPAC Name | 5-(1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl)-3-methylpent-1-en-3-ol |
| Standard InChI | InChI=1S/C20H34O/c1-7-18(4,21)13-14-20(6)16(3)11-12-19(5)15(2)9-8-10-17(19)20/h7,9,16-17,21H,1,8,10-14H2,2-6H3 |
| Standard InChIKey | YBDUXZKWDIUNSG-UHFFFAOYSA-N |
| SMILES | CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C |
| Description | 18-Deoxysagittarol belongs to the class of organic compounds known as colensane and clerodane diterpenoids. These are diterpenoids with a structure based on the clerodane or the colensane skeleton. Clerodanes arise from labdanes by two methyl migrations. 18-Deoxysagittarol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 18-deoxysagittarol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 18-deoxysagittarol can be found in root vegetables. This makes 18-deoxysagittarol a potential biomarker for the consumption of this food product. |
| PubChem Compound | 12305526 |
| Last Modified | Nov 11 2021 |
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